Cas no 578002-54-7 (2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide)

2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide is a synthetic organic compound featuring a 1,2,4-triazole core functionalized with a 2-chlorophenyl group and an acetamide moiety. Its molecular structure incorporates both sulfanyl and amino groups, contributing to potential reactivity and binding interactions. This compound may serve as an intermediate in pharmaceutical or agrochemical synthesis, leveraging its heterocyclic framework for biological activity modulation. The presence of electron-withdrawing (chloro) and electron-donating (amino, ethyl) substituents offers tunable electronic properties, while the thioether linkage enhances stability. Its well-defined structure allows for precise derivatization, making it suitable for research in medicinal chemistry or material science applications requiring tailored molecular scaffolds.

2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide structure

578002-54-7 structure

Product Name:2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

CAS No:578002-54-7

MF:C₁₈H₁₈ClN₅OS

MW:387.886420726776

CID:5476095

Update Time:2025-05-23

2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
- 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide
- Inchi： 1S/C18H18ClN5OS/c1-2-12-7-9-13(10-8-12)21-16(25)11-26-18-23-22-17(24(18)20)14-5-3-4-6-15(14)19/h3-10H,2,11,20H2,1H3,(H,21,25)
- InChI Key： RYTQUEWIKNAHPJ-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1N(N)C(C2=CC=CC=C2Cl)=NN=1

2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2715-0468-2μmol	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2715-0468-5μmol	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2715-0468-10μmol	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2715-0468-20μmol	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2715-0468-1mg	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2715-0468-2mg	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2715-0468-3mg	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2715-0468-4mg	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2715-0468-5mg	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2715-0468-10mg	2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide	578002-54-7	90%+	10mg	$79.0	2023-05-16

2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

Compound CAS No. 578002-54-7: 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide

The compound with CAS No. 578002-54-7, known as 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethylphenyl)acetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazole derivatives, which have gained significant attention in recent years due to their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a triazole ring system (a five-membered ring containing three nitrogen atoms), which is a key feature of its reactivity and functionality. The triazole ring is further substituted with an amino group (-NH₂) and a chlorophenyl group (-C₆H₄Cl), both of which contribute to the compound's electronic properties and stability. Additionally, the molecule contains a sulfanyl group (-S-) and an acetamide moiety (-CONH_>C₆H₁₁), which further enhance its chemical versatility.

Recent studies have highlighted the potential of triazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. The presence of the sulfanyl group in this compound suggests that it may exhibit antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases. Furthermore, the acetamide moiety could enhance the bioavailability of the compound, making it more suitable for pharmaceutical applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and coupling reactions. The synthesis typically begins with the preparation of the triazole ring system, followed by functionalization with the amino and chlorophenyl groups. The final step involves introducing the sulfanyl and acetamide moieties through appropriate chemical transformations. Researchers have explored various methods to optimize the synthesis process, including the use of microwave-assisted reactions and green chemistry principles.

The triazole derivatives have also been studied for their potential as materials for organic electronics. The nitrogen atoms in the triazole ring contribute to its conjugation properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and other electronic devices. Recent advancements in this field have demonstrated that triazole-based materials can exhibit excellent charge transport properties and stability under operational conditions.

In conclusion, CAS No. 578002-54-7 represents a highly functionalized molecule with diverse potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development. As scientific understanding of triazole derivatives continues to grow, this compound is likely to play an increasingly important role in both academic and industrial settings.